
Structural Characteristics of Chromium(III)
Acetate

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Chromium(III) acetate

CAS No.: 39430-51-8

Cat. No.: S1900541

Get Quote

The table below summarizes the core structural features of the characterized basic chromium(III) acetate.

Feature Description

Common Form Basic chromium acetate; a family of salts with the trichromium cation [1].

Molecular Formula Commonly represented as [Cr₃O(O₂CCH₃)₆(OH₂)₃]⁺ for the cation [1] [2].

Chromium Core Trinuclear, triangular assembly of three Cr(III) ions [1] [2].

Key Bridging
Ligand

A single, triply bridging oxo ligand (O²⁻) at the center of the chromium triangle
[1].

Other Ligands Six acetate ligands bridging each edge of the triangle, and three terminal water
ligands [1].

Technical reviews note that "little evidence exists for a simple chromium(III) acetate, i.e. lacking the oxo

ligand" [1]. The Wikipedia entry, which references a study in the Journal of Chemical Education, directly

addresses this question in its title: "Chromium (III) Acetate, Chromium (III) Acetate Hydroxide, or µ3-Oxo-

esakis-(µ2-acetato-O,O') - triaqua-trichromium (III) Acetate? Determining the Structure of a Complex

Compound..." [1]. This indicates that the identity of the compound is fundamentally tied to its oxo-centered

structure.
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Experimental Determination Workflow

For researchers aiming to confirm this structure, the following diagram outlines the key experimental and

analytical steps.

Sample of
Chromium(III) Acetate

X-ray Crystallography Thermal Analysis
(TGA/DTA)

Spectroscopic Methods
(e.g., IR)

Confirm Cr₃O core structure
and octahedral Cr centers

Verify thermal stability
and decomposition profile

Identify functional groups
(e.g., acetate, μ₃-oxo)

Conclusion:
Oxo-bridged Trinuclear Structure Identified

Click to download full resolution via product page

Experimental workflow for structural confirmation

The methodology for establishing this structure is consistent across the literature:

Synthesis and Stability: The compound has been prepared since at least 1909 and is known for its
thermal and chemical stability, which is attributed to its defined trinuclear structure [1] [2].

Key Analytical Techniques:
X-ray Crystallography: This is the most definitive method, directly revealing the octahedral

coordination of Cr(III) centers and the central μ₃-oxo bridge [1] [3].
Thermal Analysis: Techniques like Thermogravimetric Analysis (TGA) and Differential Thermal

Analysis (DTA) determine the complex's stability and dehydration profile [4].
Spectroscopy: Infrared (IR) spectroscopy helps identify the presence of acetate and other

ligands, while other spectroscopic methods can probe magnetic and electronic properties [1]
[5].
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Research Implications

For scientists in drug development or materials science, this structural information is critical because the

properties of chromium(III) acetate—such as its solubility, reactivity, and catalytic action in processes like

dyeing and tanning—are directly dictated by its oxo-bridged trinuclear form [2]. The high stability of this

structure also differentiates it from more labile chromium compounds.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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